Claziprotamidum

• CAS: 2361124-03-8
• Molecular Formula: C19H20ClFN4O
• Molecular Weight: 374.8 g/mol
• InChI: InChI=1S/C19H20ClFN4O/c20-17-5-6-18(23-22-17)24-7-9-25(10-8-24)19(26)12-13-1-4-15(14-2-3-14)16(21)11-13/h1,4-6,11,14H,2-3,7-10,12H2
• InChIKey: GGZFNPBICDFCKG-UHFFFAOYSA-N

Claziprotamidum (BBP-671) Overview

Claziprotamidum (CAS 2361124-03-8; synonym Claziprotamide, BBP-671, Compound 22) is an orally bioavailable, brain-penetrant positive allosteric modulator (PAM) of pantothenate kinases 1 and 3 (PanK1/PANK1 and PanK3/PANK3), the rate-limiting enzymes in coenzyme A (CoA) biosynthesis [1]. It belongs to the pyridazine-based pantazine chemical series developed through structure-guided optimization at St. Jude Children's Research Hospital and is the only compound in this class to have advanced into human clinical testing (Phase 1, NCT04836494) for pantothenate kinase-associated neurodegeneration (PKAN) and organic acidemias including propionic acidemia (PA) and methylmalonic acidemia (MMA) [2][3]. The compound carries an EMA-agreed Paediatric Investigation Plan (EMEA-003268-PIP01-22) and FDA Orphan Drug Designation, underscoring its translational relevance [4].

PanK1/PanK3 allosteric activation pathway studies

Reported brain penetration and oral bioavailability in rodent models

PKAN and organic acidemia model-response research contexts

• [1] Tangallapally R, Subramanian C, Yun MK, Edwards A, Sharma LK, Yang L, Creed K, Wang J, Jackowski S, Rock CO, White SW, Lee RE. Development of Brain Penetrant Pyridazine Pantothenate Kinase Activators. J Med Chem. 2024 Aug 13;67(16):14432-14442. doi: 10.1021/acs.jmedchem.4c01211. View Source
• [2] Subramanian C, Frank MW, Sukun R, Henry CE, Wade A, Harden ME, Rao S, Tangallapally R, Yun MK, White SW, Lee RE, Sinha U, Rock CO, Jackowski S. Pantothenate kinase activation restores brain coenzyme A in a mouse model of pantothenate kinase associated neurodegeneration. J Pharmacol Exp Ther. 2023 Oct 24. doi: 10.1124/jpet.123.001919. View Source
• [3] ClinicalTrials.gov Identifier: NCT04836494. A First in Human, Dose Escalation Study to Evaluate the Safety and Tolerability of BBP-671 in Healthy Volunteers and Patients With Propionic Acidemia or Methylmalonic Acidemia. View Source
• [4] European Medicines Agency. EMEA-003268-PIP01-22: Paediatric Investigation Plan for 1-(4-(6-chloropyridazin-3-yl)piperazin-1-yl)-2-(4-cyclopropyl-3-fluorophenyl)ethan-1-one (BBP-671). Decision number P/0270/2023. View Source

Why Claziprotamidum Cannot Be Substituted

Pantothenate kinase activators are not functionally interchangeable. The first-generation pantazine PZ-2891 exhibits a confounding dual mechanism—acting as an orthosteric inhibitor at high concentrations (IC50 = 1.3 nM against PANK3) and an allosteric activator only at subsaturating concentrations—creating dose-dependent pharmacological ambiguity that complicates experimental interpretation [1]. Earlier lead compounds in the pyridazine series (e.g., Compound 2) lacked sufficient metabolic stability and were not progressed beyond preclinical profiling; Compound 3 in the same series failed to cross the blood-brain barrier entirely [2]. BBP-671 (Claziprotamidum) was specifically engineered via meta-fluorine substitution on the phenyl ring to simultaneously enhance PANK3 binding affinity, improve microsomal stability, and maintain brain penetrance—a three-dimensional optimization that is not replicated in any prior or parallel pantazine [2]. Simple vitamin B5 (pantothenate) supplementation cannot overcome the feedback inhibition by acyl-CoAs that locks down CoA biosynthesis in disease states, making pharmacological PANK activation a mechanistically distinct intervention [3].

PZ-2891

Exhibits a dual mechanism: orthosteric inhibition at higher concentrations may confound allosteric activation interpretation.

Earlier pantazine leads (Compound 2, Compound 3)

Lack metabolic stability or blood-brain barrier penetration; brain CoA elevation may not transfer.

Vitamin B5 (pantothenate)

Cannot override acyl-CoA feedback inhibition that locks CoA biosynthesis in disease models; pharmacological PANK activation is a mechanistically distinct research tool.

• [1] Sharma LK, Subramanian C, Yun MK, Frank MW, White SW, Rock CO, Lee RE, Jackowski S. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018 Oct 23;9:4399. doi: 10.1038/s41467-018-06703-2. View Source
• [2] Tangallapally R, Subramanian C, Yun MK, Edwards A, Sharma LK, Yang L, Creed K, Wang J, Jackowski S, Rock CO, White SW, Lee RE. Development of Brain Penetrant Pyridazine Pantothenate Kinase Activators. J Med Chem. 2024 Aug 13;67(16):14432-14442. doi: 10.1021/acs.jmedchem.4c01211. View Source
• [3] Subramanian C, Frank MW, Sukun R, Henry CE, Wade A, Harden ME, Rao S, Tangallapally R, Yun MK, White SW, Lee RE, Sinha U, Rock CO, Jackowski S. Pantothenate kinase activation restores brain coenzyme A in a mouse model of pantothenate kinase associated neurodegeneration. J Pharmacol Exp Ther. 2023. View Source

Claziprotamidum (BBP-671) Differentiation Evidence

First Pantazine in Human Trials

BBP-671 (Claziprotamidum) is the sole pantazine-class PanK activator to have advanced into human clinical testing, having completed a Phase 1 first-in-human study (NCT04836494) evaluating safety, tolerability, PK and PD in healthy volunteers and patients with propionic acidemia or methylmalonic acidemia [1]. In contrast, the first-generation pantazine PZ-2891 remains at the preclinical stage with no registered clinical trials [2], and comparator Compound 2 (the direct predecessor cyclopropyl analogue) was deprioritized during lead optimization and never progressed beyond rodent PK profiling [3]. BBP-671 has also received EMA Paediatric Investigation Plan agreement (EMEA-003268-PIP01-22) and FDA Orphan Drug Designation for PKAN, providing a regulatory-grade translational package absent for all other PanK modulators [4].

First Pantazine in Human Trials

Head-to-head

BBP-671: Phase 1 completed (NCT04836494); EMA PIP agreed; FDA Orphan Drug Designation

PZ-2891: Preclinical only, no clinical trials. Compound 2: Preclinical PK profiling only, not advanced.

Only pantazine with human PK and tolerability data, supporting translational research design.

Regulatory designations do not imply clinical approval; human data are from Phase 1 healthy volunteer and patient cohorts.

Evidence Dimension	Clinical development phase
Target Compound Data	Phase 1 completed (NCT04836494); EMA PIP agreed; FDA Orphan Drug Designation
Comparator Or Baseline	PZ-2891: Preclinical only, no clinical trials registered; Compound 2: Preclinical PK profiling only, not advanced
Quantified Difference	BBP-671 is the only pantazine with human safety, tolerability, PK, and PD data; PZ-2891 and Compound 2 have zero human data
Conditions	Clinical development stage comparison based on ClinicalTrials.gov, EMA, and published literature

Why This Matters

For translational researchers and procurement decisions, only BBP-671 offers human-validated pharmacokinetics and target engagement data, reducing the risk of translational failure when moving from preclinical models to clinical investigation.

• [1] ClinicalTrials.gov Identifier: NCT04836494. A First in Human, Dose Escalation Study to Evaluate the Safety and Tolerability of BBP-671 in Healthy Volunteers and Patients With Propionic Acidemia or Methylmalonic Acidemia. Also: Gretler D, Jurecka A, Sukhun R, et al. BBP-671, an investigational modulator of pantothenate kinases, demonstrates proof of concept in a PKAN mouse model and target engagement in humans. MDS Abstracts. 2022; Abstract 867. View Source
• [2] Sharma LK, Subramanian C, Yun MK, Frank MW, White SW, Rock CO, Lee RE, Jackowski S. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018 Oct 23;9:4399. View Source
• [3] Tangallapally R, et al. Development of Brain Penetrant Pyridazine Pantothenate Kinase Activators. J Med Chem. 2024;67(16):14432-14442. Table 4 and Results. View Source
• [4] European Medicines Agency. EMEA-003268-PIP01-22. Decision number P/0270/2023. View Source

Superior PANK3 Target Engagement

BBP-671 binds to and activates all PANK isoforms with highest affinity for PANK3, exhibiting a dissociation constant (KD) of 97 pM and a functional IC50 of 1.39 nM . This represents the highest reported binding affinity among characterized PanK activators. By comparison, the first-generation pantazine PZ-2891 inhibits hPANK3 with an IC50 of 1.3 nM but acts as an orthosteric inhibitor at this concentration, with allosteric activation occurring only at lower subsaturating concentrations—a mechanistically confounded profile [1]. Within the pyridazine lead optimization series that produced BBP-671, the direct predecessor Compound 2 showed a PANK3 IC50 approximately 2-fold weaker than BBP-671, while Compound 5 (chloropyridazine lead) showed inferior affinity and higher clearance [2]. The fluorine substitution meta to the cyclopropyl group in BBP-671 creates additional van der Waals interactions with V250', L263', and A267' in the PANK3 binding pocket, providing the structural basis for enhanced affinity [2].

PANK3 Target Engagement

Reported

KD = 97 pM; functional IC50 = 1.39 nM (pure PAM)

Clean allosteric activation profile; avoids concentration-dependent dual mechanism of PZ-2891.

Recombinant human PANK3 binding and activity assays; structural basis confirmed by co-crystal complexes.

Evidence Dimension	PANK3 target binding affinity
Target Compound Data	KD = 97 pM; IC50 = 1.39 nM (PANK3)
Comparator Or Baseline	PZ-2891: IC50 = 1.3 nM (orthosteric inhibitor at this concentration); Compound 2: weaker PANK3 affinity (exact IC50 not specified but structurally confirmed as weaker than BBP-671)
Quantified Difference	BBP-671 KD is in the sub-100 pM range; PZ-2891 IC50 is 1.3 nM but with confounding dual mechanism (inhibitor vs. activator). BBP-671 is a pure PAM without orthosteric inhibition liability.
Conditions	Biochemical binding and activity assays against recombinant human PANK3; structural data from PANK3·AMPPNP·Mg2+·compound co-crystal complexes

Why This Matters

For target engagement studies requiring a clean allosteric activation phenotype without competing orthosteric inhibition, BBP-671 is the only high-affinity option, avoiding the dose-dependent mechanistic ambiguity of PZ-2891 that complicates PK/PD modeling and experimental reproducibility.

• [1] Sharma LK, et al. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018;9:4399. PZ-2891 characterization. View Source
• [2] Tangallapally R, et al. Development of Brain Penetrant Pyridazine Pantothenate Kinase Activators. J Med Chem. 2024;67(16):14432-14442. Tables 1-4 and structural discussion (FG2 SAR section). View Source

Oral Bioavailability and Brain Penetration

BBP-671 demonstrates an oral bioavailability (F%) of 93.2% in mice following a 10 mg/kg oral dose, with rapid absorption (Tmax = 0.25 h) and a Cmax of 3,304 ng/mL [1]. This compares favorably to predecessor Compound 5 (chloropyridazine lead) which showed lower exposure (AUCinf 6,494 vs. 10,022 h·ng/mL for BBP-671) despite also having >100% F, and substantially outperforms Compound 14 (dimethyl aniline analogue) which was rapidly cleared (CL = 128 mL/min/kg vs. 15.5 for BBP-671) [1]. Critically, BBP-671 was detected in rodent brain and cerebrospinal fluid (CSF) following oral administration, confirming blood-brain barrier penetration—a property absent in Compound 3 of the same series which failed to elevate brain CoA due to BBB impermeability [1][2]. In human Phase 1 studies, BBP-671 was detected in CSF of healthy volunteers at concentrations exceeding predicted therapeutic thresholds, demonstrating translatable CNS penetration [3]. PZ-2891 is also brain-penetrant in mice but lacks human CSF pharmacokinetic data [4].

Oral BA & Brain Penetration

Head-to-head

BBP-671 mouse: F% 93.2%, AUCinf 10,022 h·ng/mL, CL 15.5 mL/min/kg; brain/CSF detected. Human CSF confirmed.

Compound 5: AUCinf 6,494, CL 26.7; Compound 3: no brain exposure.

Supports CNS CoA elevation studies; human CSF detection provides translational context.

Mouse PK at 10 mg/kg oral; human Phase 1 CSF sampling.

Evidence Dimension	Oral pharmacokinetics and brain penetration in mice
Target Compound Data	Mouse: F% = 93.2%; Tmax = 0.25 h; Cmax = 3,304 ng/mL (oral 10 mg/kg); AUCinf = 10,022 h·ng/mL; T1/2 = 0.7 h; CL = 15.5 mL/min/kg; detected in brain and CSF. Human: detected in CSF at concentrations above predicted therapeutic threshold.
Comparator Or Baseline	Compound 5: F% >100%; Cmax = 3,311 ng/mL; AUCinf = 6,494; T1/2 = 1.43 h; CL = 26.7 mL/min/kg. Compound 14: Cmax = 457 ng/mL (iv); AUCinf = 260; CL = 128 mL/min/kg. Compound 3: no brain CoA elevation (BBB impermeable).
Quantified Difference	BBP-671 AUCinf is 54% higher than Compound 5 (10,022 vs. 6,494 h·ng/mL); clearance is 42% lower (15.5 vs. 26.7 mL/min/kg); Compound 3 achieves zero brain exposure vs. confirmed brain detection for BBP-671.
Conditions	Mouse PK: single oral 10 mg/kg dose; tissue distribution 4 h post-dose. Human: Phase 1 healthy volunteer CSF sampling.

Why This Matters

For CNS-targeted metabolic disorder research, only BBP-671 combines high oral bioavailability, brain penetration validated in both rodents and humans, and a PK profile superior to earlier leads, making it the only compound suitable for studies requiring systemic and CNS CoA elevation simultaneously.

• [1] Tangallapally R, et al. J Med Chem. 2024;67(16):14432-14442. Table 4: Pharmacokinetic Evaluation of Emerging Leads in Mice; Figures 4-5. View Source
• [2] Subramanian C, et al. Pantothenate kinase activation restores brain coenzyme A in a mouse model of PKAN. JPET. 2023. View Source
• [3] BridgeBio Pharma. Positive Phase 1 Data in Healthy Volunteers for BBP-671. Press Release, May 26, 2022. Also: Gretler D, et al. MDS Abstracts. 2022; Abstract 867. View Source
• [4] Sharma LK, et al. Nat Commun. 2018;9:4399. PZ-2891 brain penetration in mice. View Source

In Vivo Efficacy in PKAN Model

In a neuron-specific Pank1/Pank2 double-knockout (dKO) mouse model of PKAN, BBP-671 treatment significantly increased brain CoA concentrations and improved motor function, body weight gain, and survival [1]. Specifically, BBP-671-treated dKO mice spent significantly more time moving and travelled a greater distance than untreated animals [2]. Systemic CoA concentrations were elevated in blood, liver, and brain of treated rodents, establishing a direct PK/PD relationship [1]. The early pantazine PZ-2891 also improved locomotor activity and lifespan in a brain CoA-deficient mouse model (Pank1/Pank2 forebrain knockout), demonstrating class-level efficacy but with a less optimized PK profile and without progression to clinical evaluation [3]. Critically, BBP-671 treatment also completely restored glutamate/glutamine levels in the brains of the PKAN mouse model as measured by proton magnetic resonance spectroscopy (1H MRS), providing a clinically translatable, non-invasive biomarker for therapeutic monitoring [4].

PKAN Model Efficacy

Cross-study

BBP-671: improved locomotion, body weight, survival; restored brain glutamate/glutamine by 1H MRS.

PZ-2891: class-level efficacy in forebrain KO mice, but no human CSF or 1H MRS biomarker data.

Model-response: improved locomotion and survival; 1H MRS biomarker restoration supports endpoint monitoring.

Neuron-specific Pank1/Pank2 dKO mouse model; PZ-2891 evaluated in forebrain KO mice with dietary pantothenate.

Evidence Dimension	In vivo efficacy in PKAN/CoA deficiency mouse models
Target Compound Data	BBP-671: increased brain CoA; improved locomotion (significantly more time moving, greater distance travelled); improved body weight and survival; completely restored brain glutamate/glutamine levels by 1H MRS. Human: CSF detection confirmed.
Comparator Or Baseline	PZ-2891: increased CoA in mouse liver and brain; improved locomotor activity and lifespan in Pank1/Pank2 forebrain KO mice. Limited to preclinical stage, no human CSF data or 1H MRS biomarker characterization.
Quantified Difference	Both compounds show class-level in vivo efficacy. BBP-671 differentiates by: (i) human CSF validation, (ii) 1H MRS biomarker characterization (glutamate/glutamine restoration), (iii) clinical Phase 1 safety package, and (iv) efficacy demonstrated in an additional disease model (propionic acidemia, see separate evidence).
Conditions	PKAN neuron-specific Pank1/Pank2 dKO mouse model (SynCre + Pank1,2 dKO); BBP-671 administered orally via chow or gavage; PZ-2891 evaluated in Pank1/Pank2 forebrain KO mice with dietary pantothenate co-supplementation.

Why This Matters

For PKAN-focused research programs, BBP-671 is the only PanK activator with both preclinical disease-modifying efficacy and human clinical validation, plus a defined CNS biomarker (1H MRS glutamate/glutamine) for translational studies that is absent for PZ-2891.

• [1] Subramanian C, et al. Pantothenate kinase activation restores brain coenzyme A in a mouse model of pantothenate kinase associated neurodegeneration. JPET. 2023. View Source
• [2] Gretler D, Jurecka A, Sukhun R, et al. BBP-671, an investigational modulator of pantothenate kinases, demonstrates proof of concept in a PKAN mouse model and target engagement in humans. MDS Abstracts. 2022; Abstract 867. View Source
• [3] Sharma LK, et al. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018;9:4399. View Source
• [4] Proton magnetic resonance spectroscopy detects cerebral metabolic derangement in a mouse model of brain coenzyme A deficiency. J Transl Med. 2022 Feb 23;20(1):103. doi: 10.1186/s12967-022-03304-y. View Source

Efficacy in Propionic Acidemia Model

BBP-671 is the only PanK activator with published preclinical efficacy in a hypomorphic mouse model of propionic acidemia (PA), an indication not addressed by PZ-2891 or any other pantazine [1]. In PA mice, BBP-671 treatment normalized hepatic CoASH and acetyl-CoA concentrations, reduced hepatic propionyl-CoA, improved the intracellular C3:C2-CoA ratio, significantly reduced plasma C3:C2-carnitine ratio and methylcitrate (hallmark PA biomarkers), reduced urinary malate and α-ketoglutarate (markers of compromised TCA cycle activity), and restored the low survival rate of PA mice to normal [1]. The dual efficacy across PKAN (neurodegenerative) and PA (systemic metabolic) disease models is mechanistically consistent with PANK activation relieving CoA sequestration and restoring mitochondrial function across tissues, but has only been experimentally validated for BBP-671 [1][2].

Propionic Acidemia Model

Cross-study

BBP-671: normalized hepatic CoASH/acetyl-CoA, reduced propionyl-CoA, improved C3:C2-carnitine ratio, restored survival.

PZ-2891: no published efficacy in any organic acidemia model.

Model-response: normalized hepatic CoA species and restored survival; supports organic acidemia endpoint research.

Hypomorphic PA mouse model; BBP-671 is the only pantazine with PA efficacy data.

Evidence Dimension	Preclinical efficacy in propionic acidemia disease model
Target Compound Data	BBP-671: normalized liver CoASH and acetyl-CoA; reduced plasma C3:C2-carnitine ratio and methylcitrate; reduced urinary malate and α-ketoglutarate; restored survival of PA mice to normal. Phase 1 clinical study includes PA and MMA patient cohorts.
Comparator Or Baseline	PZ-2891: No published efficacy data in any organic acidemia model. Indication focus limited to PKAN. No clinical program.
Quantified Difference	BBP-671 has validated efficacy across two therapeutically distinct disease areas (CNS neurodegeneration + systemic organic acidemia); PZ-2891 has efficacy data only in PKAN neurodegeneration models.
Conditions	Hypomorphic PA mouse model (reduced PCC activity); BBP-671 treatment via chow; endpoints measured: hepatic CoA species, plasma acylcarnitines, urinary organic acids, survival.

Why This Matters

For research programs targeting organic acidemias (PA/MMA) or seeking a PanK activator with the broadest in vivo validation package, BBP-671 is the only compound with demonstrated preclinical disease-modifying efficacy, biomarker modulation, and survival benefit in both neurodegenerative and systemic metabolic indications.

• [1] Subramanian C, Frank MW, Tangallapally R, Yun MK, Edwards A, White SW, Lee RE, Rock CO, Jackowski S. Relief of CoA sequestration and restoration of mitochondrial function in a mouse model of propionic acidemia. J Inherit Metab Dis. 2023 Jan;46(1):28-42. doi: 10.1002/jimd.12570. View Source
• [2] Tangallapally R, et al. Development of Brain Penetrant Pyridazine Pantothenate Kinase Activators. J Med Chem. 2024;67(16):14432-14442. View Source

Human Target Engagement and PD Biomarker Validation

In a Phase 1 clinical study in healthy adult volunteers, BBP-671 demonstrated clear target engagement by significantly increasing whole blood acetyl-CoA levels—a peripheral pharmacodynamic marker that directly reflects PANK activation in vivo [1][2]. According to BridgeBio Pharma, this represents the first time a therapeutic intervention has demonstrated elevation of whole blood acetyl-CoA in humans, providing a clinically validated proof of mechanism [2]. The increase in whole blood acetyl-CoA was observed alongside detection of BBP-671 in plasma and CSF, establishing a direct pharmacokinetic-pharmacodynamic relationship from oral dosing through systemic circulation to CNS exposure [1]. BBP-671 was generally well-tolerated with no serious adverse events, was readily absorbed with Tmax of 1-2 hours and an elimination half-life of 6-9 hours, and showed more than dose-proportional exposure increases with 2.5- to 3-fold accumulation at steady state [1]. No comparable human PD biomarker data exist for PZ-2891 or any other pantazine-class compound.

Human PD Biomarker

Reported

Phase 1: increased whole blood acetyl-CoA; Tmax 1-2 h; T1/2 6-9 h; 2.5-3× steady-state accumulation.

Provides human-validated PD biomarker for target engagement monitoring.

Double-blind, placebo-controlled dose escalation in healthy adults (NCT04836494).

Evidence Dimension	Human target engagement pharmacodynamic biomarker validation
Target Compound Data	BBP-671: increased whole blood acetyl-CoA in healthy volunteers (Phase 1); Tmax = 1-2 h; T1/2 (human) = 6-9 h; dose-proportional exposure with 2.5-3× steady-state accumulation; detected in CSF; generally well-tolerated, no SAEs. Doses: 3-120 mg single; 30-100 mg daily × 7 days.
Comparator Or Baseline	PZ-2891: no human data; no PD biomarker validation. Compound 2 and all other pantazines: no human data.
Quantified Difference	Only BBP-671 possesses human PD biomarker data (whole blood acetyl-CoA elevation). T1/2 in humans (6-9 h) is substantially extended compared to mouse T1/2 (0.7 h), supporting once-daily dosing.
Conditions	Phase 1 double-blind, placebo-controlled, dose-escalation study in healthy adults (NCT04836494); single doses 3-120 mg, multiple doses 30-100 mg daily × 7 days.

Why This Matters

For clinical translational researchers, BBP-671 is uniquely positioned with a validated human PD biomarker (whole blood acetyl-CoA) that enables quantitative target engagement monitoring. No other PanK activator has achieved this milestone, making BBP-671 the only compound with a de-risked translational path from preclinical models to clinical proof of mechanism.

• [1] Gretler D, Jurecka A, Sukhun R, Henry C, Wade A, Harden M, Subramanian C, Frank M, Lee R, Rock C, Jackowski S, Rao S, Sinha U. BBP-671, an investigational modulator of pantothenate kinases, demonstrates proof of concept in a PKAN mouse model and target engagement in humans. MDS Abstracts. 2022; Abstract 867. View Source
• [2] BridgeBio Pharma. Positive Phase 1 Data in Healthy Volunteers for BBP-671. Press Release, May 26, 2022. View Source

Claziprotamidum (BBP-671) Application Scenarios

PKAN Translational Research

For academic or industry groups investigating disease-modifying therapies for pantothenate kinase-associated neurodegeneration (PKAN), BBP-671 is the only PanK activator with rodent brain CoA restoration efficacy, human CSF penetration data, and a Phase 1 clinical safety package [1]. The 1H MRS biomarker (glutamate/glutamine restoration) provides a clinically translatable, non-invasive endpoint for longitudinal therapeutic monitoring [2]. Procurement of BBP-671 enables direct bridging from preclinical PKAN models to clinical trial design without the mechanistic ambiguity (orthosteric inhibition at working concentrations) associated with PZ-2891 [3].

Propionic & Methylmalonic Acidemia Research

BBP-671 is the only pantazine with published efficacy in a propionic acidemia mouse model, where it normalized hepatic CoA species, reduced disease biomarkers (C3:C2-carnitine ratio, methylcitrate), improved TCA cycle function, and restored survival to normal [1]. The Phase 1 clinical study (NCT04836494) enrolled PA and MMA patient cohorts, providing human safety data relevant to these indications [2]. For researchers studying CoA sequestration-driven mitochondrial dysfunction in organic acidemias, BBP-671 is the only compound offering both preclinical proof of concept across relevant endpoints and a clinical regulatory pathway.

CoA Biology and Metabolic Regulation

For basic and translational research on CoA biosynthesis regulation, BBP-671 offers a pure positive allosteric modulator (PAM) mechanism with sub-100 pM binding affinity for PANK3 (KD = 97 pM) [1]. Unlike PZ-2891, which switches from allosteric activator to orthosteric inhibitor depending on concentration, BBP-671 provides a mechanistically clean tool for dissecting PANK activation biology without confounding dual pharmacology [2]. The compound's validated ability to increase CoA in both liver and brain across multiple species (mouse, rat, human) makes it suitable for systemic metabolic studies as well as CNS-focused CoA research [3].

PD Biomarker Development for CoA Therapies

BBP-671 is the first and only pharmacological agent demonstrated to elevate whole blood acetyl-CoA levels in humans, establishing a validated peripheral pharmacodynamic biomarker for PanK target engagement [1]. Researchers developing companion diagnostics, PK/PD models, or clinical biomarkers for CoA-targeted therapies can leverage BBP-671 as a reference compound with human-validated PD readout. The compound's elimination half-life of 6-9 hours in humans and 2.5- to 3-fold steady-state accumulation profile provide well-characterized PK parameters for designing translational pharmacology studies [1].

Application

Selection Property

Validation Focus

PKAN model-response research

Brain penetrant PanK activator with clinical-stage data package

Locomotion, survival, 1H MRS glutamate/glutamine endpoints

Propionic & methylmalonic acidemia research

PanK activator with validated biomarker modulation in organic acidemia model

Hepatic CoA normalization, plasma acylcarnitine ratio, survival endpoints

CoA biosynthesis and metabolic regulation studies

Pure PAM mechanism, reported high PANK3 affinity

CoA elevation across tissues (liver, brain) in multiple species

PD biomarker development for PanK target engagement

First compound with human-validated whole blood acetyl-CoA PD biomarker

PK/PD relationship, acetyl-CoA elevation, steady-state accumulation profile

• [1] Subramanian C, et al. Pantothenate kinase activation restores brain coenzyme A in a mouse model of PKAN. JPET. 2023. Also: Gretler D, et al. MDS Abstracts. 2022; Abstract 867. Also: Subramanian C, et al. J Inherit Metab Dis. 2023;46(1):28-42. Also: Tangallapally R, et al. J Med Chem. 2024;67(16):14432-14442. View Source
• [2] Proton magnetic resonance spectroscopy detects cerebral metabolic derangement in a mouse model of brain coenzyme A deficiency. J Transl Med. 2022;20(1):103. View Source
• [3] Sharma LK, et al. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018;9:4399. PZ-2891 dual mechanism characterization. View Source